Cas no 583-55-1 (2-Bromoiodobenzene)

• Product Name: 2-Bromoiodobenzene
• CAS No: 583-55-1
• MF: C₆H₄BrI
• MW: 282.904433250427
• MDL: MFCD00001030
• CID: 38493
• PubChem ID: 11415
• Update Time: 2025-07-18

2-Bromoiodobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-iodobenzene
• 2-BROMOIODOBENZENE
• 2-IODOBROMOBENZENE
• 1-bromo-2-iodo-benzen
• 1-Bromo-2-iodobenzene,stabilizedwithcopper
• Benzene, 1-bromo-2-iodo-
• -Bromo-2-iodobenzene
• 1-bromo-2-oiodobenzene
• 1-Brom-2-iodobenzene
• 1-bromo-2-iodo-Benzene、o-Bromoiodobenzene、1-bromo-2-iodo-benzen、1-bromo-2-iodobenzene
• 2-BROMOINDAN-1-ONE
• MA4c0831
• 1-Bromo-2-iodobenzene (stabilized with Copper chip)
• 2-Bromo-1-iodobenzene
• o-bromoiodobenzene
• 0-bromoiodobenzene
• 1,2-bromo-iodobenzene
• 1-bromo-2-iodo-benzene
• 1-iodo-2-bromobenzene
• 2-bromo-iodobenzene
• 2-Bromophenyl iodide
• ortho-bromoiodobenzene
• 2-Bromoiodobenzene (stabilized with Copper chip)
• o-Bromophenyl iodide
• o-Iodobromobenzene
• 2-Bromophenyliodide
• bromoiodobenzene
• OIRHKGBNGGSCGS-UHFFFAOYSA-N
• CHEMWISH IC03500
• iodobromobenzene
• bromo iodo benzene
• 2-bromo iodobenzene
• PubChem2278
• 2-bromo-1-iodo-benzene
• 1-bromo-2-iodo benzene
• 1-iodo-2-brom
• DTXSID1060394
• FT-0611569
• A8259
• 583-55-1
• EINECS 209-508-9
• 2-Bromoiodobenzene, 99%
• AKOS005254307
• F0001-1521
• AM20040778
• o-bromoiodiobenzene
• 1-iodo-2-bromo benzene
• NS00033911
• 1-bromanyl-2-iodanyl-benzene
• STR09197
• J-504397
• InChI=1/C6H4BrI/c7-5-3-1-2-4-6(5)8/h1-4
• QU648LDT6Z
• A831845
• MFCD00001030
• B1126
• CS-W008713
• EN300-123469
• SCHEMBL192991
• AC7857
• SY005125
• 98% pound notcopper as stabilizer
• 2-Bromoiodobenzene,98%
• 2bromoiodobenzene
• 533-55-1
• DB-013828
• DTXCID2042359
• Benzene, 1bromo2iodo
• 209-508-9
• FB38052
• 2-Bromoiodobenzene

• MDL： MFCD00001030
• Inchi： 1S/C6H4BrI/c7-5-3-1-2-4-6(5)8/h1-4H
• InChI Key： OIRHKGBNGGSCGS-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1Br
• BRN： 1855309

Computed Properties

• Exact Mass: 281.85400
• Monoisotopic Mass: 281.854106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless liquid. The light turns red.
• Density: 2.203 g/mL at 25 °C(lit.)
• Melting Point: 9-10 °C (lit.)
• Boiling Point: 120-121 °C/15 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.661(lit.)
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• PSA: 0.00000
• LogP: 3.05370
• Sensitiveness: Light Sensitive
• Solubility: Slightly soluble in ethanol, ether and benzene, insoluble in water.

2-Bromoiodobenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT, LIGHT SENSITIVE
• TSCA：T
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature(BD34172)
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides

Additional information on 2-Bromoiodobenzene

2-Bromoiodobenzene (CAS No. 583-55-1): A Versatile Building Block in Organic Synthesis

2-Bromoiodobenzene (CAS No. 583-55-1) is a significant compound in the field of organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and materials science. This brominated iodoarene is known for its unique reactivity and versatility, making it a valuable intermediate in various chemical reactions. In this article, we will delve into the properties, synthesis, and applications of 2-Bromoiodobenzene, highlighting its role in recent advancements in chemical research.

The molecular formula of 2-Bromoiodobenzene is C₆H₄BrI, and its molecular weight is 274.90 g/mol. The compound exists as a white to off-white solid at room temperature and is insoluble in water but soluble in organic solvents such as dichloromethane, acetone, and ethanol. Its unique combination of bromine and iodine substituents on the benzene ring provides a rich platform for diverse chemical transformations.

One of the key features of 2-Bromoiodobenzene is its ability to undergo cross-coupling reactions, which are fundamental to modern organic synthesis. Cross-coupling reactions involve the formation of new carbon-carbon bonds between two different organic molecules using a transition metal catalyst. The presence of both bromine and iodine substituents on the benzene ring allows for selective coupling reactions, making 2-Bromoiodobenzene a highly versatile building block.

Recent studies have explored the use of 2-Bromoiodobenzene in Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of biologically active compounds. For example, a study published in the Journal of Organic Chemistry demonstrated the efficient synthesis of substituted biaryls using 2-Bromoiodobenzene as a starting material. The researchers reported high yields and excellent regioselectivity, highlighting the potential of 2-Bromoiodobenzene in the development of new pharmaceuticals.

In addition to its applications in cross-coupling reactions, 2-Bromoiodobenzene has been utilized in the synthesis of complex natural products. A notable example is the total synthesis of the anticancer agent discodermolide, which involves multiple steps and requires a highly functionalized intermediate. Researchers at the University of California, Berkeley, used 2-Bromoiodobenzene as a key intermediate to achieve high stereoselectivity and yield in their synthetic route.

The reactivity of 2-Bromoiodobenzene extends beyond traditional cross-coupling reactions. Recent advancements in organometallic chemistry have led to the development of new catalysts that can activate both bromine and iodine substituents simultaneously. This dual activation opens up new possibilities for multi-component reactions and cascade processes, which can significantly simplify synthetic pathways and reduce waste generation.

In the field of materials science, 2-Bromoiodobenzene has found applications in the synthesis of conjugated polymers and small molecules for organic electronics. The ability to introduce bromine and iodine substituents into conjugated systems allows for fine-tuning of electronic properties such as bandgap and charge transport characteristics. A study published in Advanced Materials reported the use of 2-Bromoiodobenzene to synthesize novel conjugated polymers with enhanced photovoltaic performance.

The safety profile of 2-Bromoiodobenzene is an important consideration for its use in industrial settings. While it is not classified as a hazardous substance under current regulations, proper handling and storage procedures should be followed to ensure workplace safety. It is recommended to handle 2-Bromoiodobenzene under inert conditions to prevent degradation and contamination.

In conclusion, 2-Bromoiodobenzene (CAS No. 583-55-1) is a versatile compound with significant potential in various fields of chemistry. Its unique reactivity and functional group diversity make it an invaluable building block for organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. Ongoing research continues to uncover new applications and synthetic strategies involving 2-Bromoiodobenzene, further solidifying its importance in modern chemical science.